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Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of Solvent Violet 38 in various
polymer matrices. Due to the limited availability of specific quantitative data for Solvent Violet
38 in publicly accessible resources, this guide also includes a detailed comparison with other
commercially available solvent violet dyes to offer a broader perspective for material selection.
The information presented is based on a comprehensive review of technical datasheets and
industry publications.

Executive Summary

Solvent Violet 38 is an anthraquinone-based solvent dye valued for its violet hue and general
suitability for coloring plastics. While it is known to be used in polymers such as polystyrene
(PS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA), polycarbonate
(PC), and polyethylene terephthalate (PET), specific performance metrics are not as widely
documented as for some of its alternatives. This guide aggregates the available data for
Solvent Violet 38 and presents it alongside more comprehensive data for alternative dyes like
Solvent Violet 13, Solvent Violet 26, and Solvent Violet 36 to aid in informed decision-making.

Data Presentation: Comparative Performance of
Solvent Violet Dyes
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The following tables summarize the key performance indicators for Solvent Violet 38 and its
alternatives in various polymer matrices. The data has been compiled from multiple sources
and represents typical values.

Table 1: Heat Stability of Solvent Violet Dyes in Various Polymers (°C)

Polystyrene Polycarbon
Dye ABS PMMA PET

(PS) ate (PC)
Solvent Violet  Data Not Data Not 310[1] Data Not Data Not
38 Available Available Available Available
Solvent Violet Data Not

300[2] 290[2] 310[2] ) 290[2]
13 Available
Solvent Violet Data Not

300[3] 280[3] 300[3] ) 260[3]
26 Available
Solvent Violet  Data Not Data Not 340[3] Data Not Data Not
36 Available Available Available Available

Note: Heat stability is typically measured for a 5-minute dwell time.

Table 2: Lightfastness of Solvent Violet Dyes in Various Polymers (Blue Wool Scale, 1-8)

Polystyrene Polycarbon
Dye ABS PMMA PET
(PS) ate (PC)

Solvent Violet Goodto Very Goodto Very  GoodtoVery  GoodtoVery  Goodto Very

38 Good[4] Good[4] Good[4] Good[4] Good[4]

Solvent Violet Data Not Data Not
6-7[3] ) 7-8[2] 6-7[3] )

13 Available Available

Solvent Violet Data Not Data Not Data Not
6[3] . 6-7(3] . .

26 Available Available Available

Solvent Violet Data Not Data Not
6[3] ) 6-7[3] 6-7[3] )

36 Available Available
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Note: The Blue Wool Scale ranges from 1 (very poor lightfastness) to 8 (excellent
lightfastness).

Table 3: Migration Resistance of Solvent Violet Dyes in Various Polymers (Grey Scale, 1-5)

Polystyrene Polycarbon
Dye ABS PMMA PET
(PS) ate (PC)
Solvent Violet  Data Not Data Not Data Not Data Not Data Not
38 Available Available Available Available Available
Solvent Violet Data Not Data Not Data Not Data Not Data Not
13 Available Available Available Available Available
Solvent Violet  Data Not Data Not Data Not Data Not Data Not
26 Available Available Available Available Available
Solvent Violet  Data Not Data Not Data Not Data Not Data Not
36 Available Available Available Available Available

Note: Migration resistance is often qualitatively described or rated on a 1-5 Grey Scale, where
5 indicates no migration. Specific quantitative data is often proprietary and not publicly
available.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance
tables.

Heat Stability Testing

Objective: To determine the maximum temperature a colorant can withstand in a specific
polymer for a short duration without significant color change.

Methodology:

o Preparation of Samples: The solvent dye is dry-blended with the polymer granules at a
specified concentration (e.g., 0.1%).
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« Injection Molding: The colored polymer blend is processed through an injection molding
machine at various temperatures.

o Dwell Time: The material is held in the machine's barrel at each test temperature for a
standardized time, typically 5 minutes.

o Color Measurement: The color of the molded plaques is measured using a
spectrophotometer.

o Evaluation: The color difference (AEab) between the sample processed at the test
temperature and a reference sample processed at a lower, stable temperature is calculated.
The heat stability is the temperature at which the color change becomes unacceptable (e.q.,
AEab > 3).

Lightfastness Testing

Objective: To assess the resistance of a colored polymer to fading or color change upon
exposure to light.

Methodology (based on ASTM D4329):
e Specimen Preparation: Standardized plaques of the colored polymer are prepared.

o Exposure: The specimens are exposed to a controlled artificial light source (e.g., xenon arc
or fluorescent UV lamps) in a weathering chamber. The light source is filtered to simulate
natural sunlight.

o Blue Wool Scale Standards: Simultaneously, a set of Blue Wool Scale standards (rated 1 to
8) are exposed alongside the test specimens.

o Evaluation: The fading of the test specimen is periodically compared to the fading of the Blue
Wool standards.

e Rating: The lightfastness rating of the specimen is the number of the Blue Wool standard
that shows a similar degree of fading.

Migration Resistance Testing
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Objective: To evaluate the tendency of a dye to migrate from a colored polymer to a contacting
surface.

Methodology:
o Sample Preparation: A plaque of the colored polymer is prepared.

o Contact Medium: The colored plaque is brought into contact with an uncolored plaque of the
same or a different polymer (often plasticized PVC, which is susceptible to migration).

o Test Conditions: The assembly is subjected to heat and pressure for a specified period (e.g.,
24 hours at 80°C under a pressure of 1 kg/cm 2).

o Assessment: After the test period, the uncolored plague is examined for any color transfer.

o Evaluation: The degree of staining on the uncolored plaque is assessed visually using the
ISO 105-A02 Grey Scale for assessing staining, where a rating of 5 indicates no staining and
1 indicates severe staining.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the performance of
solvent dyes in polymers.
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Factors Affecting Solvent Dye Performance in Polymers

Dye Properties

Polymer Matrix Properties

Molecular Weight

Polarity

Chemical Structure

Polymer Type (e.g., PS, PC)

Processing Temperature Crystallinity
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Experimental Workflow for Dye Performance Evaluation

Start: Select Dye and Polymer

Dry Blending of Dye and Polymer

:

Injection Molding / Extrusion

;

Prepare Test Plaques

/ Perfon?ance Testing \

Heat Stability Test Lightfastness Test (ASTM D4329) Migration Resistance Test

\ Y

Data Analysis and Comparison

Generate Performance Report

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Performance of Solvent Violet 38 in Polymer Matrices: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135746#performance-of-solvent-violet-38-in-
different-polymer-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

